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Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617 Get Quote

For researchers, scientists, and professionals in drug development utilizing SikaBiresin TD-

150, the choice of a hardener is critical in dictating the final properties of the cured epoxy

system. Sika Advanced Resins offers a range of compatible amine-based hardeners, each

designed to impart specific characteristics to the final product. This guide provides a

comprehensive comparison of the primary hardener for SikaBiresin TD-150 and its key

alternatives: TD-140, TD-151, and TD-165, supported by technical data and standardized

experimental protocols.

Performance Comparison of SikaBiresin TD-150
Hardeners
The selection of an appropriate hardener is contingent on the desired application, whether it be

for deep, transparent castings, rapid prototyping, or creating materials with specific hardness

and flexibility. The following table summarizes the key performance indicators for each

hardener when mixed with SikaBiresin TD-150 resin.
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Property
SikaBiresin
TD-150
(Standard)

SikaBiresin
TD-140

SikaBiresin
TD-151

SikaBiresin
TD-165

Mix Ratio

(Resin:Hardener

by weight)

100 : 45 100 : 50 100 : 100 100 : 50

Viscosity of

Mixture at 25°C

(mPa·s)

~300 Not Specified ~200 ~500

Reactivity on

500g at 23°C

(Pot Life)

~17 hours Long Not Specified
~60 minutes (on

150g)

Shore D

Hardness (after 7

days at RT)

~80
78 (after 14

days)

Not Specified

(Soft, rubbery)
~D 80

Flexural Modulus

(MPa)
Not Specified 630 Not Specified 1600

Glass Transition

Temperature (Tg)

(°C)

Not Specified 42 Not Specified 53

Key Features

High

transparency,

deep pouring (up

to 45 mm)

Very deep

pouring (up to 75

mm), low

viscosity

Soft, rubbery

hardness,

simulates water

Quick setting in

thin layers, high

transparency

Primary

Applications

River tables,

embeddings,

mock-ups,

trophies

Large volume

transparent

castings

Decorative

objects

simulating water,

floral displays

Thin inclusions,

embeddings,

surface sealing

Logical Workflow for Alternative Hardener Selection

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The process of selecting an alternative hardener for SikaBiresin TD-150 involves a systematic

evaluation of project requirements against the performance characteristics of each hardener.

The following diagram illustrates this decision-making pathway.

Project Requirements

Alternative Hardeners

Decision Criteria

Selected Hardener
Define Project Needs:
- Casting Thickness
- Desired Hardness

- Curing Time
- Application Type

Casting > 45mm?

Standard
TD-150

Optimal Hardener

Deep Pour
TD-140

Flexible
TD-151

Fast Cure
TD-165

Yes

Soft/Flexible?
No

Yes

Fast Cure Needed?
No

No

Yes

Click to download full resolution via product page

Workflow for selecting the optimal SikaBiresin TD-150 hardener.

Experimental Protocols
To ensure accurate and reproducible comparison of the performance of different hardeners with

SikaBiresin TD-150 resin, standardized experimental protocols should be followed. The

methodologies for determining key properties are detailed below, based on ISO standards

referenced in the technical data sheets.
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Sample Preparation
Component Conditioning: Prior to mixing, condition both the SikaBiresin TD-150 resin

(Component A) and the respective hardener (Component B) to a standard temperature of 23

± 2 °C.

Mixing: Accurately weigh the resin and hardener according to the specified mix ratio (see

comparison table). Mix thoroughly for 2-3 minutes, scraping the sides and bottom of the

mixing container to ensure homogeneity. Avoid excessive air entrapment. For viscosity-

sensitive applications, a vacuum degassing step for 10-15 minutes is recommended.

Casting: Pour the mixed system into appropriate molds for the specific test.

Curing: Unless otherwise specified, cure all specimens for 7 days at room temperature (23 ±

2 °C) before testing.

Shore D Hardness Test
Standard: ISO 868

Apparatus: Shore D Durometer.

Procedure:

Place the cured sample on a flat, hard surface.

Press the durometer foot firmly and quickly onto the sample surface, ensuring the indenter

is normal to the surface.

Read the hardness value from the durometer scale within 1 second of the presser foot

being in firm contact with the specimen.

Take at least five measurements at different positions on the sample, at least 12 mm apart,

and calculate the average value.

Flexural Modulus Test
Standard: ISO 178
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Apparatus: Universal Testing Machine (UTM) with a three-point bending fixture.

Procedure:

Prepare rectangular test specimens of standard dimensions.

Measure the width and thickness of each specimen.

Place the specimen on the supports of the three-point bending fixture in the UTM.

Apply a load to the center of the specimen at a constant crosshead speed until the

specimen breaks or reaches a specified deflection.

The flexural modulus is calculated from the slope of the initial linear portion of the load-

deflection curve.

Glass Transition Temperature (Tg) Determination
Standard: ISO 11359-2 (Thermomechanical Analysis - TMA)

Apparatus: Thermomechanical Analyzer (TMA).

Procedure:

Prepare a small, flat specimen from the cured sample.

Place the specimen in the TMA furnace under a small, constant load.

Heat the specimen at a controlled rate (e.g., 10 °C/min).

The TMA measures the change in the specimen's dimension (e.g., expansion) as a

function of temperature.

The glass transition temperature (Tg) is identified as the temperature at which a significant

change in the slope of the dimensional change versus temperature curve occurs.

By utilizing this comparative data and adhering to these standardized experimental protocols,

researchers can make informed decisions on the most suitable hardener for their specific
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application of SikaBiresin TD-150, ensuring optimal performance and reproducibility of their

results.

To cite this document: BenchChem. [Navigating Hardeners for SikaBiresin TD-150 Epoxy
Resin: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621617#alternative-hardeners-for-sikabiresin-td-
150-resin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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